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Abstract

N-Despropyl Ropinirole, a primary active metabolite of the dopamine D2 receptor agonist
Ropinirole, is a compound of significant interest in pharmacological research and drug
development. This technical guide provides an in-depth overview of N-Despropyl Ropinirole,
including its chemical identity, physicochemical properties, and biological activity. Detailed
experimental protocols for its analysis and pharmacological characterization are presented,
alongside a summary of its metabolic pathway. This document is intended to serve as a core
resource for professionals engaged in the study of dopaminergic pathways and the
development of related therapeutic agents.

Chemical Identity and Synonyms

N-Despropyl Ropinirole is systematically known as 4-[2-(propylamino)ethyl]-1,3-dihydro-2H-
indol-2-one. It is recognized by the Chemical Abstracts Service (CAS) with the registry number
106916-16-9[1][2][3]. The hydrochloride salt of this compound has a separate CAS number:
173990-76-6[2][4].
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For clarity and cross-referencing, a comprehensive list of known synonyms and identifiers is
provided in the table below.

Identifier Type Identifier
CAS Number 106916-16-9[1][2][3]
Alternate CAS Number 173990-76-6 (HCI salt)[2][4]

4-[2-(propylamino)ethyl]-1,3-dihydro-2H-indol-2-

Systematic Name
one[1][3]

SKF 104557[1], Monopropyl Ropinirole,

Common Synonyms Ropinirole EP Impurity D[2], N-Despropyl
Ropinirole

Chemical Formula C13H1sN20[1]

Molecular Weight 218.3 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of N-Despropyl Ropinirole is presented
below, compiled from available literature.

Property Value Source
Physical Form Solid Cayman Chemical, 2023[1]
Amax 251 nm Cayman Chemical, 2023[1]

DMF: 25 mg/ml; DMSO: 30
- mg/ml; DMSO:PBS (pH 7.2) ]
Solubility Cayman Chemical, 2023[1]
(1:4): 0.2 mg/ml; Ethanol: 1

mg/ml

Biological Activity and Pharmacology

N-Despropyl Ropinirole is an active metabolite of Ropinirole, a potent non-ergoline dopamine
agonist used in the treatment of Parkinson's disease and restless legs syndrome. The
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metabolism of Ropinirole to N-Despropyl Ropinirole is primarily mediated by the cytochrome
P450 enzyme CYP1A2 through N-dealkylation[5][6].

Mechanism of Action

Similar to its parent compound, N-Despropyl Ropinirole acts as a dopamine receptor agonist
with a notable affinity for the D2-like receptor family (D2, D3, and D4). It functions as a full
agonist at human D2 and D3 receptors and a partial agonist at the D4 receptor[7]. Its functional
activity has been quantified by measuring the increase in extracellular acidification rates in
Chinese hamster ovary (CHO) cells expressing these human dopamine receptors.

Quantitative Pharmacological Data

The functional potency of N-Despropyl Ropinirole at human dopamine D2, D3, and D4
receptors is summarized in the following table.

Receptor ECso (UM) Assay Source

Extracellular )
Cayman Chemical,

Dopamine D2 0.63 Acidification Rate in
2023[1]

CHO cells

Extracellular
Dopamine D3 0.063 Acidification Rate in
CHO cells

Cayman Chemical,
2023[1]

Extracellular )
Cayman Chemical,

Dopamine D4 1.23 Acidification Rate in
2023[1]

CHO cells

Experimental Protocols

This section provides detailed methodologies for the analysis and pharmacological evaluation
of N-Despropyl Ropinirole, synthesized from published literature.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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The following protocol is a representative method for the analysis of Ropinirole and its
metabolites, including N-Despropyl Ropinirole, in biological matrices.

Objective: To quantify the concentration of N-Despropyl Ropinirole in plasma samples.
Instrumentation:

» High-Performance Liquid Chromatography (HPLC) system with UV detection.

e C18 analytical column (e.g., 150 x 4.6 mm, 5 um patrticle size).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Trifluoroacetic acid (TFA)

Water (HPLC grade)

Reference standard of N-Despropyl Ropinirole
Procedure:
o Sample Preparation (Plasma):

o To 1 mL of plasma, add a suitable internal standard.

o

Perform protein precipitation by adding 2 mL of acetonitrile.

Vortex the mixture for 1 minute.

[¢]

[¢]

Centrifuge at 10,000 rpm for 10 minutes.

[e]

Separate the supernatant and evaporate to dryness under a stream of nitrogen.

o

Reconstitute the residue in 200 pL of the mobile phase.
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o Chromatographic Conditions:

o Mobile Phase: A gradient mixture of Solvent A (0.1% TFA in water) and Solvent B
(Acetonitrile). A typical gradient could be:

0-5 min: 10% B

5-15 min: 10-90% B

15-20 min: 90% B

20-25 min: 10% B

o Flow Rate: 1.0 mL/min
o Column Temperature: 30 °C
o Detection Wavelength: 250 nm
o Injection Volume: 20 pL
¢ Quantification:

o Construct a calibration curve using known concentrations of the N-Despropyl Ropinirole
reference standard.

o The concentration of N-Despropyl Ropinirole in the plasma sample is determined by
comparing its peak area to the calibration curve.

Pharmacological Assay: Dopamine Receptor Functional
Activity
This protocol describes a cell-based assay to determine the functional potency of N-Despropyl

Ropinirole at dopamine receptors.

Objective: To measure the ECso of N-Despropyl Ropinirole at human dopamine D2, D3, and
D4 receptors.
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Materials:

¢ Chinese hamster ovary (CHO) cells stably expressing human dopamine D2, D3, or D4
receptors.

e Cell culture medium and supplements.
o N-Despropyl Ropinirole.
e Microphysiometer system (e.g., Cytosensor).
Procedure:
e Cell Culture:
o Culture the CHO cell lines under standard conditions (e.g., 37 °C, 5% COz).

o Seed the cells into microphysiometer capsules and allow them to attach and form a
monolayer.

e Functional Assay (Microphysiometry):

[e]

Place the cell capsules into the microphysiometer, which measures the rate of proton
extrusion from the cells as an indicator of metabolic activity.

o Perfuse the cells with a low-buffering capacity medium.
o Establish a baseline extracellular acidification rate (ECAR).

o Introduce increasing concentrations of N-Despropyl Ropinirole to the cells and measure
the change in ECAR.

o After each concentration, wash the cells with the medium to allow the ECAR to return to
baseline.

o Data Analysis:
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o Plot the percentage increase in ECAR against the logarithm of the N-Despropyl
Ropinirole concentration.

o Fit the data to a sigmoidal dose-response curve to determine the ECso value.

Mandatory Visualizations
Metabolic Pathway of Ropinirole

The following diagram illustrates the metabolic conversion of Ropinirole to its primary
metabolite, N-Despropyl Ropinirole.

CYP1A2
(N-dealkylation)

N-Despropyl Ropinirole

Ropinirole

Click to download full resolution via product page

Caption: Metabolic conversion of Ropinirole.

Experimental Workflow for HPLC Analysis

This diagram outlines the key steps in the HPLC-based quantification of N-Despropyl
Ropinirole in a biological sample.
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Caption: HPLC analysis workflow.
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Conclusion

N-Despropyl Ropinirole is a crucial molecule for understanding the pharmacology of
Ropinirole and the broader dopaminergic system. This guide has provided a consolidated
resource of its chemical properties, biological activities, and detailed experimental protocols for
its study. While a specific, detailed synthesis protocol for N-Despropyl Ropinirole remains an
area for further investigation, the information compiled herein offers a robust foundation for
researchers and drug development professionals. The provided methodologies and data aim to
facilitate further exploration into the therapeutic potential and pharmacological nuances of this
important metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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